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Compound of Interest

Compound Name: (E)-Ferulic acid-d3

Cat. No.: B15545081 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (E)-Ferulic acid-d3 is publicly available.

The following information is compiled from the safety data of the non-deuterated parent

compound, (E)-Ferulic acid. The toxicological properties of the deuterated and non-deuterated

forms are expected to be largely similar as the fundamental chemical structure remains the

same. This guide is intended for researchers, scientists, and drug development professionals.

Substance Identification and Properties
(E)-Ferulic acid-d3 is a deuterated form of (E)-Ferulic acid, a phenolic compound commonly

found in plants. The deuterium labeling is typically on the methoxy group.
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Property Value

Chemical Name
(E)-3-[4-hydroxy-3-(methoxy-d3)phenyl]prop-2-

enoic acid

Synonyms trans-Ferulic acid-d3, (E)-Coniferic acid-d3

CAS Number 860605-59-0

Molecular Formula C₁₀H₇D₃O₄

Molecular Weight 197.20 g/mol

Appearance Off-white to pale yellow crystalline powder

Solubility
Sparingly soluble in water; soluble in ethanol

and ethyl acetate[1]

Melting Point 169-173 °C[2]

logP (Octanol/Water) 1.51[2]

Hazard Identification and Classification
Based on the GHS classification of (E)-Ferulic acid, the deuterated form is anticipated to have

the following hazard profile:

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3][4]

Signal Word: Warning[2][4]

Hazard Pictogram:
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alt text

Toxicological Data
The following toxicological data is for the non-deuterated (E)-Ferulic acid.

Test Type Species
Route of
Administration

Value Reference

LD (Lethal Dose) Mouse Intraperitoneal >350 mg/kg [4]

TDLO (Lowest

Published Toxic

Dose)

Mouse Oral 857 mg/kg [4]

TDLO (Lowest

Published Toxic

Dose)

Mouse Intraperitoneal 160 mg/kg [4]

Handling and Storage
Handling:

Avoid contact with skin and eyes[2][5].

Do not breathe dust[5].

Use in a well-ventilated area[3][6].

Wear appropriate personal protective equipment (PPE)[2][3][5][6].

Wash hands thoroughly after handling[3].

Storage:

Store in a cool, dry, well-ventilated place[3][5][7].

Keep container tightly closed[3][5].
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Store away from incompatible materials such as strong oxidizing agents[5][7].

Protect from light[8].

First Aid Measures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[2]

[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[2][3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[3]

Experimental Protocols
Detailed experimental protocols for the specific LD50 and TDLO values are not readily

available in the public domain. However, a general methodology for acute oral toxicity testing,

based on OECD Guideline 423, is provided below as a representative example of how such

studies are conducted.

OECD 423: Acute Oral Toxicity - Acute Toxic Class Method (Adapted)
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Animals: Healthy, young adult rodents (e.g., mice or rats) are used. They are acclimated to

the laboratory conditions before the study.

Housing and Feeding: Animals are housed in standard cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. They have free access to standard laboratory diet

and drinking water.

Dose Administration: The test substance, (E)-Ferulic acid, is administered orally by gavage.

The volume administered depends on the size of the animal.

Dose Levels: A stepwise procedure is used with a starting dose of 300 mg/kg body weight.

The outcome of the first dose group determines the dose for the next group.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: At the end of the observation period, all animals are euthanized and a gross

necropsy is performed.

Data Analysis: The results are used to classify the substance into a GHS toxicity category.

Biological Signaling Pathways
(E)-Ferulic acid is known to modulate several key signaling pathways involved in inflammation,

cell proliferation, and fibrosis.

β-Catenin Signaling Pathway

Ferulic Acid Phosphorylation of β-catenin
promotes

Proteasomal Degradation
leads to
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targets

Click to download full resolution via product page

Caption: (E)-Ferulic acid promotes the phosphorylation and subsequent proteasomal

degradation of β-catenin.
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NF-κB Signaling Pathway in Inflammation

Inflammatory Stimuli (e.g., LPS)
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Caption: (E)-Ferulic acid inhibits the NF-κB signaling pathway by suppressing IKK activation,

thereby reducing inflammation.[9][10][11][12][13]
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TGF-β/Smad Signaling Pathway in Fibrosis
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Caption: (E)-Ferulic acid can attenuate fibrosis by inhibiting the TGF-β/Smad signaling

pathway, specifically the phosphorylation of Smad2/3.[14][15][16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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